1-(3-(Diethylamino)propyl)-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
1-(3-(Diethylamino)propyl)-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
Brand Name:
Vulcanchem
CAS No.:
618878-37-8
VCID:
VC0357075
InChI:
InChI=1S/C24H29N3O4/c1-4-26(5-2)15-8-16-27-21(19-9-6-7-14-25-19)20(23(29)24(27)30)22(28)17-10-12-18(31-3)13-11-17/h6-7,9-14,21,28H,4-5,8,15-16H2,1-3H3/b22-20+
SMILES:
CCN(CC)CCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC=CC=N3
Molecular Formula:
C24H29N3O4
Molecular Weight:
423.5g/mol
1-(3-(Diethylamino)propyl)-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one
CAS No.: 618878-37-8
Main Products
VCID: VC0357075
Molecular Formula: C24H29N3O4
Molecular Weight: 423.5g/mol
CAS No. | 618878-37-8 |
---|---|
Product Name | 1-(3-(Diethylamino)propyl)-3-hydroxy-4-(4-methoxybenzoyl)-5-(pyridin-2-yl)-1H-pyrrol-2(5H)-one |
Molecular Formula | C24H29N3O4 |
Molecular Weight | 423.5g/mol |
IUPAC Name | (4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(4-methoxyphenyl)methylidene]-5-pyridin-2-ylpyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C24H29N3O4/c1-4-26(5-2)15-8-16-27-21(19-9-6-7-14-25-19)20(23(29)24(27)30)22(28)17-10-12-18(31-3)13-11-17/h6-7,9-14,21,28H,4-5,8,15-16H2,1-3H3/b22-20+ |
Standard InChIKey | FBXCUGFWKWTUHT-LSDHQDQOSA-N |
Isomeric SMILES | CCN(CC)CCCN1C(/C(=C(/C2=CC=C(C=C2)OC)\O)/C(=O)C1=O)C3=CC=CC=N3 |
SMILES | CCN(CC)CCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC=CC=N3 |
Canonical SMILES | CCN(CC)CCCN1C(C(=C(C2=CC=C(C=C2)OC)O)C(=O)C1=O)C3=CC=CC=N3 |
PubChem Compound | 6065246 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume